Ethyl nervonoate
Overview
Description
Ethyl nervonoate (EN) is a naturally occurring fatty acid derivative of the omega-3 family that is found in a variety of foods and dietary supplements. It is a major component of fish oil and is also found in some plant sources. EN has been studied for its potential health benefits, including its anti-inflammatory and antioxidant properties. In addition, EN has been studied for its potential to improve cognitive function and reduce the risk of certain diseases.
Scientific Research Applications
1. Carcinogenicity Assessment
Ethyl carbamate (urethane), a contaminant in fermented beverages, has been assessed for carcinogenicity by the International Agency for Research on Cancer (IARC). This assessment provides insights into the potential health risks associated with compounds like ethyl nervonoate in alcoholic beverages (Baan et al., 2007).
2. Purification from Plant Sources
Research has explored the purification of nervonic acid ethyl ester, a compound related to this compound, from Acer truncatum Bunge seed oil. This involves molecular distillation and urea-inclusion methods, highlighting a process relevant to extracting and purifying similar compounds (Zhang Yuan & Hou Xianglin, 2010).
3. Biomarkers in Alcohol Consumption
Studies have identified ethyl glucuronide as a biomarker in monitoring alcohol consumption, which is relevant in understanding the metabolism and effects of compounds like this compound in the body (Wurst et al., 2005).
4. Analytical Techniques
The determination of nervonic acid by gas chromatography demonstrates the analytical methods applicable to studying this compound and related compounds. This research is crucial in ensuring accurate measurement and analysis of these compounds (Ma Li, 2011).
5. Fumigation Research
Ethyl formate, a compound similar to this compound, has been studied for its use in fumigation against internal stages of certain pests. This showcases potential applications in agricultural and pest control contexts (Byung-Ho Lee et al., 2007).
Mechanism of Action
Target of Action
Ethyl nervonoate is a chemical compound with the molecular formula C26H50O2
Biochemical Pathways
Biochemical pathways provide an overview of the chemical reactions of cells in various species and organs . Understanding these pathways can help elucidate the downstream effects of a compound.
Pharmacokinetics
Pharmacokinetics refers to how a drug is absorbed, distributed, metabolized, and excreted (ADME) in the body The pharmacokinetic properties of a compound can greatly impact its bioavailability, or the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action
Biochemical Analysis
Cellular Effects
The effects of Ethyl nervonoate on various types of cells and cellular processes are still being researched. It is believed to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism.
Molecular Mechanism
It is thought to exert its effects at the molecular level, including potential binding interactions with biomolecules, possible enzyme inhibition or activation, and changes in gene expression .
Dosage Effects in Animal Models
The effects of this compound at different dosages in animal models have not been extensively studied. Therefore, information about threshold effects, as well as any toxic or adverse effects at high doses, is currently limited .
properties
IUPAC Name |
ethyl (Z)-tetracos-15-enoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H50O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26(27)28-4-2/h11-12H,3-10,13-25H2,1-2H3/b12-11- |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CTKJRXIVYBGZEW-QXMHVHEDSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCC=CCCCCCCCCCCCCCC(=O)OCC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCCC/C=C\CCCCCCCCCCCCCC(=O)OCC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H50O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.7 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
137888-64-3 |
Source
|
| Record name | Ethyl nervonoate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0137888643 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | ETHYL NERVONOATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/O8AQ7ZLB86 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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